Cas no 1309371-01-4 (1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one)

• Product Name: 1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one
• CAS No: 1309371-01-4
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 4693532
• Update Time: 2025-05-20

1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one

• Inchi： 1S/C17H16O3/c1-19-14-9-11-17(20-2)15(12-14)16(18)10-8-13-6-4-3-5-7-13/h3-12H,1-2H3
• InChI Key： RARUAFIUCIRDKS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C=CC1C=CC=CC=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Topological Polar Surface Area: 35.5

Additional information on 1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one

Introduction to 1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one (CAS No. 1309371-01-4)

1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one, identified by the chemical abstracts service number 1309371-01-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a benzophenone core substituted with methoxy groups at the 2 and 5 positions and a phenyl group at the 3 position of the propenone moiety, exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science.

The structural configuration of 1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one makes it a versatile scaffold for further derivatization and functionalization. The presence of both electron-donating methoxy groups and an electron-withdrawing carbonyl group contributes to its reactivity, allowing for various chemical transformations that can be exploited in synthetic pathways. This compound’s molecular architecture is reminiscent of several bioactive molecules, suggesting that it may possess pharmacological properties worthy of exploration.

In recent years, there has been growing interest in molecules that incorporate dimethoxyphenyl motifs due to their reported biological activities. The methoxy substitution pattern is often associated with enhanced solubility and metabolic stability, which are critical factors in drug development. Additionally, the phenylpropenone backbone can serve as a hinge region in protein-ligand interactions, making this class of compounds attractive for designing small-molecule inhibitors or modulators.

One of the most compelling aspects of 1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one is its potential role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged similar molecular scaffolds to develop compounds with anti-inflammatory, antimicrobial, and even anticancer properties. The ability to modify this core structure allows chemists to fine-tune its physicochemical properties and biological activity, thereby tailoring it for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of such molecules for their biological potential. Virtual screening techniques combined with molecular docking studies have been employed to identify how 1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one might interact with target proteins. These studies have hinted at its possible utility as an agonist or antagonist for various receptors and enzymes, although further experimental validation is necessary to confirm these hypotheses.

The synthesis of 1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one typically involves multi-step organic reactions, starting from readily available precursors such as benzaldehyde derivatives and aromatic alcohols. The introduction of methoxy groups at the 2 and 5 positions can be achieved through nucleophilic aromatic substitution or metal-catalyzed coupling reactions. The subsequent formation of the phenylpropenone moiety often requires condensation reactions under acidic or basic conditions.

Given its structural features, 1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one may also find applications beyond pharmaceuticals. For instance, its UV-absorbing properties make it a candidate for use in photoprotective agents or as a component in organic electronic materials. The benzophenone derivative class is well-known for its ability to participate in photochemical reactions, which could be harnessed for developing novel materials with specialized functions.

The compound’s solubility profile and stability under various conditions are additional factors that contribute to its appeal in research settings. Soluble and stable molecules are easier to handle in laboratory experiments, facilitating high-throughput screening and kinetic studies. This characteristic makes 1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one a valuable tool for researchers aiming to explore new chemical entities.

In conclusion, 1-(2,5-Dimethoxyphenyl)-3-phenylprop-2-en-1-one (CAS No. 1309371-01-4) represents a promising compound with diverse potential applications. Its unique structural features position it as a valuable intermediate in drug discovery efforts and as a precursor for developing advanced materials. As research continues to uncover new biological activities and synthetic methodologies, this molecule is likely to remain at the forefront of scientific inquiry in organic chemistry and pharmaceutical sciences.